Cas no 37723-38-9 (2-azabicyclo[2.2.1]heptan-6-ol)

• Product Name: 2-azabicyclo[2.2.1]heptan-6-ol
• CAS No: 37723-38-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 3164622
• Update Time: 2025-10-22

2-azabicyclo[2.2.1]heptan-6-ol Chemical and Physical Properties

Names and Identifiers

• Not available
• 2-azabicyclo[2.2.1]heptan-6-ol
• exo-2-Aza-bicyclo[2.2.1]heptan-6-ol

• Inchi： 1S/C6H11NO/c8-6-2-4-1-5(6)7-3-4/h4-8H,1-3H2
• InChI Key： AUBJWMXFVGCAGR-UHFFFAOYSA-N
• SMILES： OC1CC2CNC1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Additional information on 2-azabicyclo[2.2.1]heptan-6-ol

Comprehensive Overview of 2-Azabicyclo[2.2.1]heptan-6-ol (CAS No. 37723-38-9): Properties, Applications, and Research Insights

The compound 2-azabicyclo[2.2.1]heptan-6-ol (CAS No. 37723-38-9) is a bicyclic organic molecule featuring a unique nitrogen-containing heterocyclic structure. Its azabicyclo scaffold has garnered significant attention in pharmaceutical and chemical research due to its structural rigidity and potential bioactivity. The presence of both a hydroxyl group and a nitrogen atom in the bicyclo[2.2.1]heptane framework makes it a versatile intermediate for synthesizing complex molecules, including chiral ligands and bioactive compounds.

Recent studies highlight the growing demand for nitrogen-containing heterocycles in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring 2-azabicyclo[2.2.1]heptan-6-ol as a precursor for neuromodulators and enzyme inhibitors, aligning with trends in precision medicine. Its stereochemical properties also make it valuable for asymmetric catalysis, a hot topic in green chemistry.

From a synthetic perspective, the bicyclic structure of this compound offers challenges and opportunities. Chemists often employ ring-closing metathesis or intramolecular cyclization strategies to construct its framework. The hydroxyl group at the 6-position allows for further derivatization, enabling the creation of tailored derivatives for specific applications. This adaptability has led to its use in peptidomimetics and scaffold hopping projects, where molecular diversity is critical.

In material science, CAS 37723-38-9 has shown promise as a building block for functional polymers. Its rigid structure can enhance thermal stability in polyamides, while the nitrogen atom facilitates coordination with metals for catalytic applications. These properties resonate with the industry's focus on sustainable materials and high-performance additives.

Analytical characterization of 2-azabicyclo[2.2.1]heptan-6-ol typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's chiral purity is particularly scrutinized in pharmaceutical contexts, where enantioselective synthesis methods are optimized to meet regulatory standards. This aligns with the broader industry shift toward quality by design (QbD) principles.

Environmental and safety assessments of 37723-38-9 indicate it requires standard laboratory handling precautions. While not classified as hazardous under major regulatory frameworks, its biodegradability profile and ecotoxicological data remain active research areas, reflecting the growing emphasis on green chemistry metrics in chemical development.

The commercial availability of 2-azabicyclo[2.2.1]heptan-6-ol has expanded in recent years, with suppliers offering both racemic and enantiopure forms. Pricing trends correlate with its increasing use in high-value applications, particularly in contract research organizations (CROs) specializing in medicinal chemistry. This mirrors the pharmaceutical industry's investment in novel heterocycles for target identification.

Future research directions for this compound likely include computational modeling of its conformational behavior and exploration of its structure-activity relationships (SAR) in biological systems. The integration of machine learning in molecular design may further unlock its potential, particularly in fragment-based drug discovery platforms that prioritize three-dimensional diversity.